LACTO-N-NEOTETRAOSE
LACTO-N-NEOTETRAOSE
Neolactotetraose, also known as lacto-N-neotetraose or LNNT, belongs to the class of organic compounds known as oligosaccharides. These are carbohydrates made up of 3 to 10 monosaccharide units linked to each other through glycosidic bonds. Neolactotetraose is soluble (in water) and a very weakly acidic compound (based on its pKa). Neolactotetraose has been primarily detected in breast milk.
Brand Name:
Vulcanchem
CAS No.:
13007-32-4
VCID:
VC0080962
InChI:
InChI=1S/C26H45NO21/c1-7(33)27-13-17(39)22(47-25-19(41)18(40)15(37)10(4-30)43-25)12(6-32)45-24(13)48-23-16(38)11(5-31)44-26(20(23)42)46-21(9(35)3-29)14(36)8(34)2-28/h2,8-26,29-32,34-42H,3-6H2,1H3,(H,27,33)/t8-,9+,10+,11+,12+,13+,14+,15-,16-,17+,18-,19+,20+,21+,22+,23-,24-,25-,26-/m0/s1
SMILES:
CC(=O)NC1C(C(C(OC1OC2C(C(OC(C2O)OC(C(CO)O)C(C(C=O)O)O)CO)O)CO)OC3C(C(C(C(O3)CO)O)O)O)O
Molecular Formula:
C26H45NO21
Molecular Weight:
707.6 g/mol
LACTO-N-NEOTETRAOSE
CAS No.: 13007-32-4
Main Products
VCID: VC0080962
Molecular Formula: C26H45NO21
Molecular Weight: 707.6 g/mol
CAS No. | 13007-32-4 |
---|---|
Product Name | LACTO-N-NEOTETRAOSE |
Molecular Formula | C26H45NO21 |
Molecular Weight | 707.6 g/mol |
IUPAC Name | N-[(2S,3R,4R,5S,6R)-2-[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3R,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl]oxyoxan-4-yl]oxy-4-hydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide |
Standard InChI | InChI=1S/C26H45NO21/c1-7(33)27-13-17(39)22(47-25-19(41)18(40)15(37)10(4-30)43-25)12(6-32)45-24(13)48-23-16(38)11(5-31)44-26(20(23)42)46-21(9(35)3-29)14(36)8(34)2-28/h2,8-26,29-32,34-42H,3-6H2,1H3,(H,27,33)/t8-,9+,10+,11+,12+,13+,14+,15-,16-,17+,18-,19+,20+,21+,22+,23-,24-,25-,26-/m0/s1 |
Standard InChIKey | RBMYDHMFFAVMMM-PLQWBNBWSA-N |
Isomeric SMILES | CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1O[C@H]2[C@H]([C@H](O[C@H]([C@@H]2O)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O)CO)O)CO)O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)O |
SMILES | CC(=O)NC1C(C(C(OC1OC2C(C(OC(C2O)OC(C(CO)O)C(C(C=O)O)O)CO)O)CO)OC3C(C(C(C(O3)CO)O)O)O)O |
Canonical SMILES | CC(=O)NC1C(C(C(OC1OC2C(C(OC(C2O)OC(C(CO)O)C(C(C=O)O)O)CO)O)CO)OC3C(C(C(C(O3)CO)O)O)O)O |
Physical Description | Solid |
Description | Neolactotetraose, also known as lacto-N-neotetraose or LNNT, belongs to the class of organic compounds known as oligosaccharides. These are carbohydrates made up of 3 to 10 monosaccharide units linked to each other through glycosidic bonds. Neolactotetraose is soluble (in water) and a very weakly acidic compound (based on its pKa). Neolactotetraose has been primarily detected in breast milk. |
Synonyms | Gal-1-4-GlcNAc-1-3-Gal-1-4-Glc Galbeta4GlcNAcbeta3Galbeta4Glc neolactotetraose |
PubChem Compound | 121853 |
Last Modified | Dec 23 2021 |
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